Cas no 145-73-3 (7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid)

• Product Name: 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• CAS No: 145-73-3
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• CID: 145030
• Update Time: 2025-04-19

7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid
• Norcantharidatis
• Endothall
• 1,2-Benzenedicarboxylic acid, hexahydro-3,6-endo-oxy-
• 1,2-Cyclohexanedicarboxylic acid, 3,6-endo-epoxy-
• 3,6-endo-Oxohexahydrophthalic acid
• 3,6-endo-Oxyphthalic acid hexahydro-
• 3,6-Endoxohexahydrophthalic acid
• Aquathol
• Aquothol
• Endothal technical
• Endothall weed killer
• Herbon pennout
• Hydout
• Hydrothal-191
• Hydrothal-47
• Hydrothol
• Niagrathal
• NSC 1127
• Phthalic acid, hexahydro-3,6-endo-oxy-
• Rcra waste number P088
• Tri-Endothal
• Endothalic acid
• Endothallic acid
• NSC 112771
• ENDOTHAL
• Emdothal
• Hydrothal
• ACCELERATE
• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid

• MDL： MFCD00137362
• Inchi： 1S/C8H10O5/c9-7(10)5-3-1-2-4(13-3)6(5)8(11)12/h3-6H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： GXEKYRXVRROBEV-UHFFFAOYSA-N
• SMILES： C1C2OC(C(C(=O)O)C2C(O)=O)C1

Computed Properties

• Exact Mass: 186.0528
• Monoisotopic Mass: 186.052823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 83.8

Experimental Properties

• Color/Form: White solid. Odorless
• Density: 1.431 g/cm3
• Melting Point: 179-180 ºC
• Boiling Point: 350℃(e)
• Flash Point: 190.5°C
• Refractive Index: 1.568
• Solubility: Slightly soluble (19 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (>25 mg/ml), methanol, acetone, and DMSO. Insoluble in benzene.
• PSA: 83.83
• LogP: -0.05080
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：1
• Hazard Category Code： 21-25-36/37/38
• Safety Instruction： 36/37/39-45
• RTECS：RN7875000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 in adult male, female rats (mg/kg): 57, 46 orally (Gaines, Linder)
• Risk Phrases：21-25-36/37/38
• Packing Group：II
• Hazard Level：6.1(a)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives